Cas no 24280-93-1 (Mycophenolic acid)

• Product Name: Mycophenolic acid
• CAS No: 24280-93-1
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• MDL: MFCD00036814
• CID: 52475
• PubChem ID: 24896987
• Update Time: 2026-03-26

Mycophenolic acid Chemical and Physical Properties

Names and Identifiers

• mycophenolic acid from penicillium brevi-compactum
• (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-methylhex-4-enoic acid
• 6-(4-Hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-4-hexenoic acid
• Mycophenolate
• Mycophenolic Acid
• Mycophenolic acid solution
• melbex
• Methyl 3-hydroxybenzoate
• micofenolicoacido
• Micophenolic acid
• Mycophenolic
• Mycophenolinsure
• (E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic Acid
• 6-(1,3-Dihydro-7-hydroxy-5-methoxy-4-methyl-1-oxoisobenzofuran-6-yl)-4-methyl-4-hexanoic acid
• Myfortic
• Mycophenolsaeure
• Micofenolico acido
• Acido micofenolico
• Acide mycophenolique
• Acidum mycophenolicum
• Mycophenoic acid
• Ly 68618
• Micofenolico acido [Spanish]
• (4E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoic acid
• Acido micofenolico [INN-Spanish]
• Acidum mycophenoli
• MLS001074701
• Mycophenolic Acid - CAS 24280-93-1
• NS00000399
• Mycophenolic Acid (MPA)
• (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-isobenzofuran-5-yl)-4-methyl-hex-4-enoic acid
• 4-Hexenoic acid, (E)-
• SR-01000597602
• MYCOPHENOLIC ACID [USAN]
• HMS3403P09
• NCGC00016786-05
• MYCOPHENOLATE MOFETIL IMPURITY, MYCOPHENOLIC ACID- [USP IMPURITY]
• MYCOPHENOLIC ACID [ORANGE BOOK]
• Mycophenolic acid (TN)
• Myfortic (mycophenolate sodium)
• IDI1_000146
• BSPBio_000631
• NCGC00025190-02
• HMS2096P13
• -Hexenoic acid, 6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-, (E)-
• s2487
• Tox21_110610
• HU9DX48N0T
• DTXSID4041070
• Mycophenolic acid 100 microg/mL in Acetonitrile
• Acide mycophenolique (INN-French)
• BCP05321
• Mycophenolic acid [USAN:INN:BAN]
• EX-A975
• 6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic acid
• 1jr1
• Spectrum5_001654
• C20380
• MYCOPHENOLATE MOFETIL IMPURITY F [EP IMPURITY]
• HMS1921A18
• RS-61443 [AS MOFETIL]
• BDBM19264
• 6-(4-Hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-4-hexenoic acid (E)-
• AB00052466-13
• (E)-6-(1,3-dihydro-4-hydroxy-6- methoxy-7-methyl-3-oxoisobenzofuran-5-yl)-4-methyl-4-hexenoic acid
• CCRIS 5565
• SR-01000597602-1
• Acidum mycophenolicum [INN-Latin]
• Mycophenolic acid, powder, BioReagent, suitable for cell culture, >=98%
• D05096
• A817192
• 4-Methyl-5-methoxy-7-hydroxy-6-(5-carboxy-3-methylpent-2-en-1-yl)-phthalide (E)-
• ACon0_000960
• Mycophenolate; Myfortic; Melbex
• AMY40494
• AC-4491
• MLS002222265
• Prestwick2_000556
• SPECTRUM1500674
• SR-01000597602-3
• GTPL6832
• NCGC00025190-10
• HY-B0421
• MYCOPHENOLIC ACID (MART.)
• Q420553
• (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoic acid
• EC 246-119-3
• HMS1569P13
• HMS2092G22
• NCGC00016786-08
• NSC129185
• TNP00198
• NCGC00025190-09
• NCGC00016786-12
• CCG-39914
• NCGC00025190-03
• BIDD:GT0456
• DTXCID2021070
• M2216
• ACon1_000496
• (E)-6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxoisobenzofuran-5-yl)-4-methyl-4-hexenoic acid
• UPCMLD-DP028:001
• NCGC00016786-02
• SBI-0051945.P003
• 6-(4-Hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-4-hexenoic acid;NSC 129185
• 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-5-phthanlanyl)-4-methyl-4-hexanoic acid
• Acido micofenolico (INN-Spanish)
• NCGC00016786-15
• SDCCGMLS-0066618.P001
• CHEBI:92545
• 4-Hexenoic acid, 6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-, (4E)-
• Lilly 68618
• MYCOPHENOLIC ACID [INN]
• NCGC00025190-05
• starbld0040186
• (4E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxohydroisobenzofuran-5-yl)-4-methylhex -4-enoic acid
• 24280-93-1
• MYCOPHENOLIC ACID [WHO-DD]
• 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoic acid
• MYCOPHENOLIC ACID [MI]
• NCGC00016786-07
• BM164624
• UNII-HU9DX48N0T
• MYCOPHENOLIC ACID [MART.]
• 4-Hexenoic acid, 6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-, (E)-
• CHEBI:168396
• SCHEMBL4549
• 4-Hexenoic acid, 6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-, (4E)- (9CI)
• mycophenolic-acid
• (4E)-6-(4-Hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-methylhex-4-enoic Acid; Mycophenolate Mofetil Imp. F (EP); Mycophenolic Acid; Mycophenolate Mofetil Impurity F
• NSC-129185
• BSPBio_002534
• 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-methylhex-4-enoic acid
• (4E)-6-(4-Hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)-4-methylhex-4-enoic Acid (Mycophenolic Acid)
• Mycophenolic acid, >=98%
• HMS500H08
• Prestwick_817
• Mycophenolic acid, analytical standard
• BCP9000970
• HMS3412F09
• Lilly-68618
• M 5255
• 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-isobenzofuran-5-yl)-4-methyl-4-hexenoic acid
• HMS3676F09
• MLS002695945
• EN300-122327
• Mycophenolsaure
• MYCOPHENOLATE [VANDF]
• 4-Hexenoic acid, 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-, (E)- (8CI)
• Tocris-1505
• Mycophenolic (Mycophenolate)
• MOA
• Z2315575694
• MYCOPHENOLATE MOFETIL IMPURITY, MYCOPHENOLIC ACID-(USP IMPURITY)
• HB3987
• EINECS 207-595-8
• EINECS 246-119-3
• mycophenilic acid
• Mycophenolate;RS-61443
• AB00052466_15
• NSC-757424
• NCGC00016786-03
• M02087
• 4-Hexenoic acid, 6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-, (E)-
• Mycophenolic acid (USAN/INN)
• MPA - Mycophenolate
• NCGC00016786-11
• Prestwick3_000556
• Acide mycophenolique [INN-French]
• Pharmakon1600-01500674
• NCGC00016786-01
• 6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methylhex-4-enoic acid
• 4-Hexenoic acid,6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-, (4E)-
• L04AA06
• NSC757424
• HMS2268H22
• NCGC00016786-10
• 483-60-3
• BRD-K63750851-001-13-2
• NCGC00016786-09
• 4-Hexenoic acid,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5- isobenzofuranyl)-4-methyl-, (E)-
• BPBio1_000695
• UPCMLD-DP028
• DS-1638
• BRD-K63750851-001-06-6
• A-249
• Tox21_110610_1
• NCGC00016786-04
• NCGC00025190-08
• NCGC00025190-01
• (E)-6-(4-Hydroxy-6-methoxy-7-methyl-3-oxo-5-phthalanyl)-4-methyl-4-hexenoic acid
• DB01024
• MYCOPHENOLIC ACID [VANDF]
• AKOS015888214
• CHEMBL866
• Acidum mycophenolicum (INN-Latin)
• AB00052466_16
• MEGxm0_000120
• SCHEMBL2514376
• NCGC00025190-07
• EN300-1273238
• SR-01000597602-4
• E-6-(1,3-dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoic acid
• HMS2089A17
• AB00052466-14
• Mycophenolate mofetil impurity, mycophenolic acid-
• NCGC00016786-06
• SW196951-2
• NSC 129185
• NCGC00025190-04
• CAS-24280-93-1
• 1162256-90-7
• MYCOPHENOLATE MOFETIL IMPURITY F (EP IMPURITY)
• SMR000471887
• MFCD00036814
• MPA
• BBL034696
• STL419986
• BRD-K63750851-001-18-1
• BRD-K63750851-001-19-9
• BRD-K63750851-001-20-7
• Mycophenolic acid

• MDL： MFCD00036814
• Inchi： 1S/C17H20O6/c1-9(5-7-13(18)19)4-6-11-15(20)14-12(8-23-17(14)21)10(2)16(11)22-3/h4,20H,5-8H2,1-3H3,(H,18,19)/b9-4+
• InChI Key： HPNSFSBZBAHARI-RUDMXATFSA-N
• SMILES： O1C(C2C(=C(C/C=C(\C)/CCC(=O)O)C(=C(C)C=2C1)OC)O)=O
• BRN： 1295848

Computed Properties

• Exact Mass: 320.12600
• Monoisotopic Mass: 320.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: powder
• Density: 1.2300 (rough estimate)
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 611.6°C at 760 mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.5200 (estimate)
• Solubility: methanol: 50 mg/mL, clear, colorless to faintly yellow
• PSA: 93.06000
• LogP: 2.73320
• Solubility: Soluble in methanol
• Merck: 6327
• pka: 4.5(at 25℃)
• Color/Form: 1.0 mg/mL in acetonitrile

Mycophenolic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H341
• Warning Statement： P281
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36-52/53
• Safety Instruction： S53-S45
• FLUKA BRAND F CODES：10
• RTECS：MP8050000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in mice (mg/kg): >1250 orally; 972.9±77 i.p. (Williams)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides
• Other Chemical Reagents

Additional information on Mycophenolic acid

Mycophenolic Acid (CAS No. 24280-93-1): A Comprehensive Overview of Its Applications and Recent Research Findings

Mycophenolic acid, chemically designated as (S)-[2-(4-hydroxy-3-methylbut-2-enyl)-3,4-dihydro-5-hydroxy-6-methyl-4H-pyran-4-one], is a naturally occurring organomercurial compound with the chemical formula C₁₅H₁₈O₇. Its CAS number, 24280-93-1, uniquely identifies it in the scientific and pharmaceutical communities. This compound has garnered significant attention due to its broad spectrum of biological activities and its pivotal role in the development of immunosuppressive therapies. Over the years, extensive research has elucidated its mechanisms of action, therapeutic potential, and emerging applications in various medical fields.

The primary pharmacological significance of Mycophenolic acid lies in its ability to inhibit the enzyme inosine monophosphate dehydrogenase (IMPDH), which is crucial for guanosine nucleotide synthesis in lymphocytes. This selective inhibition disrupts the proliferation of T-cells and B-cells, making it an invaluable agent in preventing organ transplant rejection and treating certain autoimmune diseases. The drug's formulation as Mycophenolate Mofetil (MMF), a prodrug that enhances its bioavailability, has further solidified its position as a cornerstone in immunosuppressive regimens.

Recent advancements in pharmacokinetic studies have provided deeper insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of Mycophenolic acid. Research indicates that the compound exhibits high oral bioavailability due to its rapid absorption from the gastrointestinal tract. However, variations in individual metabolic rates can lead to significant interpatient differences in drug efficacy and adverse effects. These findings have prompted the development of personalized medicine approaches, where dosing regimens are tailored to individual patient responses.

Beyond its well-established role in immunosuppression, emerging research has highlighted the potential of Mycophenolic acid in combating infectious diseases. Studies have demonstrated its efficacy against a range of pathogens by interfering with their nucleotide synthesis pathways. For instance, preliminary investigations suggest that it may exhibit antiviral properties against certain RNA viruses by inhibiting IMPDH-dependent viral replication. Such findings open new avenues for exploring Mycophenolic acid as a broad-spectrum antiviral agent.

The compound's structural properties also make it a promising candidate for drug discovery and development. Its pyranopyranone core structure provides multiple sites for chemical modification, enabling the synthesis of novel derivatives with enhanced pharmacological properties. Researchers are currently exploring these derivatives for their potential applications in oncology and neurodegenerative diseases. For example, some derivatives have shown promise in preclinical studies as inhibitors of specific kinases involved in cancer cell proliferation.

In oncology research, Mycophenolic acid has been investigated for its ability to induce apoptosis in cancer cells while sparing normal cells. This selective toxicity is attributed to the differential expression and activity of IMPDH isoforms between tumor and normal tissues. Early clinical trials have shown encouraging results when used in combination with standard chemotherapeutic agents, leading to improved treatment outcomes for certain cancer types. The compound's ability to modulate immune responses also makes it a potential adjuvant therapy for enhancing anti-tumor immune surveillance.

The neuroprotective potential of Mycophenolic acid has recently come under scrutiny following studies suggesting its ability to mitigate neuroinflammation and oxidative stress. In models of neurodegenerative diseases such as Alzheimer's and Parkinson's, administration of Mycophenolic acid has been associated with reduced neuronal damage and improved cognitive function. These findings are particularly intriguing given the compound's known anti-inflammatory properties, which could be leveraged to develop novel therapies for central nervous system disorders.

The environmental impact and sustainability of producing Mycophenolic acid are also areas of growing interest. Modern synthetic methodologies have focused on optimizing production processes to minimize waste generation and energy consumption. Green chemistry principles have been integrated into these methods, ensuring that the compound remains accessible while reducing its ecological footprint. Such efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing.

The future directions for research on Mycophenolic acid are multifaceted and promising. Ongoing studies are exploring its role in modulating immune checkpoints in cancer therapy, potentially synergizing with immunotherapy approaches like checkpoint inhibitors. Additionally, investigations into its effects on gut microbiota are revealing novel interactions between this compound and host immune responses, which could have implications for autoimmune diseases and metabolic disorders.

In conclusion,Mycophenolic acid (CAS No. 24280-93-1) remains a vital compound with far-reaching applications across multiple medical disciplines. Its unique mechanism of action as an IMPDH inhibitor has solidified its role in immunosuppressive therapy, while recent research continues to uncover its potential in infectious diseases, oncology, neurology, and beyond. As our understanding of this compound deepens through ongoing research efforts,Mycophenolic acid is poised to play an even greater role in shaping future therapeutic strategies.